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Compound of Interest

Compound Name: sodium;formic acid

CAS No.: 71029-85-1

Cat. No.: B12643565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of sodium

formate crystals. The information is curated for professionals in research, scientific, and drug

development fields, with a focus on quantitative data, detailed experimental methodologies,

and logical process visualization.

Core Physical Properties
Sodium formate (HCOONa) is the sodium salt of formic acid. It typically appears as white,

deliquescent granules or a crystalline powder.[1][2] This hygroscopic nature means it readily

absorbs moisture from the atmosphere, a critical consideration for storage and handling.[3][4]

Quantitative Data Summary
The key physical properties of sodium formate crystals are summarized in the tables below for

easy reference and comparison.

Table 1: General Physical Properties of Sodium Formate
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Property Value Source(s)

Molar Mass 68.007 g/mol [1]

Appearance
White, deliquescent granules

or crystalline powder
[1][5][2]

Density 1.92 g/cm³ (at 20 °C) [1][6]

Melting Point 253 °C (487 °F; 526 K) [1][6]

Boiling Point
Decomposes upon further

heating
[1][5][2]

Crystal Structure Monoclinic [1][2][7]

Lattice Parameters
a = 6.19 Å, b = 6.72 Å, c =

6.49 Å, β = 121.7°
[1]

Table 2: Solubility of Sodium Formate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL) Source(s)

0 43.82 - 43.9 [5]

10 62.5

20 81.2 - 97.2 [5][8]

25 ~97.3 [9]

30 102

40 108

60 122

80 138

90 147

100 160 [5]

Table 3: Solubility of Sodium Formate in Other Solvents
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Solvent Solubility Source(s)

Ethanol Slightly soluble [1][5][2]

Ether Insoluble [1][5][2]

Glycerol Soluble [1][5]

Formic Acid Soluble [1][10]

Experimental Protocols
This section outlines the detailed methodologies for determining the key physical properties of

sodium formate crystals.

Determination of Crystal Structure by Single-Crystal X-
ray Diffraction
This method provides precise information about the internal lattice of the crystals, including unit

cell dimensions and bond angles.

Methodology:

Crystal Selection and Mounting:

A suitable single crystal of sodium formate (typically >0.1 mm in all dimensions) with no

visible imperfections is selected under a microscope.

The crystal is carefully mounted on a goniometer head using a cryo-loop or a glass fiber

with a minimal amount of adhesive.

Data Collection:

The mounted crystal is placed in an X-ray diffractometer.

The crystal is cooled to a low temperature (typically 100 K) to reduce thermal vibrations

and radiation damage.

A monochromatic X-ray beam is directed at the crystal.
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The crystal is rotated, and the diffraction pattern of X-rays is recorded by a detector as a

series of images.

Data Processing and Structure Solution:

The collected diffraction images are processed to determine the unit cell parameters,

space group, and the intensities of the reflections.

The crystal structure is solved using computational methods to generate an initial electron

density map.

The atomic positions are identified from the electron density map, and the structure is

refined to best fit the experimental data.
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Figure 1: Workflow for Crystal Structure Determination by XRD.

Determination of Melting Point by the Capillary Method
This method is a standard technique for determining the melting point of a crystalline solid.

Methodology:

Sample Preparation:

A small amount of dry, finely powdered sodium formate crystals is placed on a watch

glass.

The open end of a capillary tube is tapped into the powder to pack a small amount of the

sample into the closed end. The sample should be tightly packed to a height of 2-3 mm.
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Measurement:

The packed capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate. An initial rapid heating can be used to determine

an approximate melting range, followed by a slower heating rate (1-2 °C per minute) for a

precise measurement.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the last solid particle melts (completion of melting) are recorded. The range between

these two temperatures is the melting point range.

Determination of Density by the Pycnometer Method
A pycnometer is a flask with a specific volume used for the precise measurement of the density

of solids.

Methodology:

Calibration of Pycnometer:

The empty, clean, and dry pycnometer is weighed (m_pyc).

The pycnometer is filled with a liquid of known density in which sodium formate is

insoluble (e.g., a saturated solution of sodium formate or a non-polar solvent), and the

total mass is measured (m_total). The volume of the pycnometer (V_pyc) is calculated.

Measurement:

A known mass of sodium formate crystals (m_sample) is placed in the empty, dry

pycnometer.

The pycnometer containing the sample is filled with the same liquid used for calibration.

Any air bubbles are removed.

The total mass of the pycnometer, sample, and liquid is measured (m_pyc_sample_liquid).

Calculation:
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The mass of the liquid in the presence of the sample is calculated.

The volume of the liquid is determined from its known density.

The volume of the sodium formate sample is the difference between the pycnometer

volume and the volume of the liquid.

The density of the sodium formate is then calculated by dividing the mass of the sample

by its volume.

Determination of Solubility versus Temperature
This method determines the maximum amount of sodium formate that can be dissolved in a

specific amount of solvent at various temperatures.

Methodology:

Sample Preparation:

A series of sealed containers (e.g., flasks with stoppers) are prepared, each containing a

known volume or mass of the solvent (e.g., deionized water).

Equilibration:

An excess amount of sodium formate crystals is added to each container.

The containers are placed in temperature-controlled baths set at different temperatures.

The solutions are stirred or agitated for a sufficient period to ensure that equilibrium is

reached (i.e., the solution is saturated).

Analysis:

Once equilibrium is reached, the stirring is stopped, and the undissolved solid is allowed to

settle.

A known volume of the clear, saturated supernatant is carefully withdrawn from each

container, ensuring no solid particles are included.
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The mass of the withdrawn solution is determined.

The solvent is evaporated from the solution, and the mass of the remaining dry sodium

formate is measured.

Calculation:

The solubility is calculated as the mass of dissolved sodium formate per a given mass or

volume of the solvent (e.g., g/100 mL) at each temperature.

The data is then plotted to generate a solubility curve.

Determination of Hygroscopicity by Dynamic Vapor
Sorption (DVS)
DVS measures the amount and rate of water vapor uptake by a sample at a specified

temperature and relative humidity.

Methodology:

Sample Preparation:

A small, accurately weighed sample of sodium formate crystals is placed in the DVS

instrument.

Measurement:

The sample is subjected to a controlled environment where the relative humidity is

systematically varied in a stepwise manner at a constant temperature.

The mass of the sample is continuously monitored by a microbalance as it absorbs or

desorbs water vapor.

Analysis:

A sorption/desorption isotherm is generated by plotting the change in mass versus the

relative humidity.
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This data reveals the hygroscopic nature of the material, including the critical humidity at

which significant water uptake occurs.
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Figure 2: Workflow for Determining Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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